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Compound of Interest

Compound Name: Pyrazine-2,5-dicarbonitrile

Cat. No.: B3025320

Pyrazine-2,5-dicarbonitrile (CeHzNa4) is an aromatic heterocyclic compound featuring a core
pyrazine ring substituted with two nitrile groups at the 2 and 5 positions. This seemingly simple
molecule is a highly versatile and valuable building block in modern chemistry. The pyrazine
moiety itself is a well-established "privileged scaffold" in medicinal chemistry, forming the core
of numerous clinically approved drugs, including treatments for tuberculosis, cancer, and viral
infections.[1][2] The presence of two electron-withdrawing nitrile groups imparts unique
electronic properties and provides reactive handles for extensive synthetic transformations,
making pyrazine-2,5-dicarbonitrile a strategic precursor for novel pharmaceuticals and
advanced functional materials.[3][4]

Molecular Structure and Physicochemical
Properties

The defining feature of pyrazine-2,5-dicarbonitrile is its high degree of symmetry and
planarity. The central pyrazine ring is aromatic, with the two nitrogen atoms at positions 1 and
4. This arrangement, combined with the potent electron-withdrawing cyano groups, significantly
influences the molecule's reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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